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Compound of Interest

Compound Name: Bis(2-formylphenyl) Ether

Cat. No.: B1268485

This document provides essential safety and logistical information for the proper disposal of
Bis(2-formylphenyl) Ether (CAS No. 49590-51-4). The following procedures are based on the
known chemical properties of aromatic aldehydes and ethers, and general best practices for
laboratory chemical waste management. As a specific Safety Data Sheet (SDS) with
comprehensive hazard data is not readily available, a conservative approach to handling and
disposal is mandated.

Immediate Safety and Hazard Summary

Bis(2-formylphenyl) Ether is a solid, aromatic diether and dialdehyde. While specific toxicity
data is limited, chemicals in these classes can be irritants to the skin, eyes, and respiratory
tract. A significant hazard associated with ethers is the potential for the formation of explosive
peroxides upon prolonged storage, especially after the container has been opened and
exposed to air. Therefore, all handling and disposal operations must be conducted with
appropriate personal protective equipment (PPE) in a well-ventilated area.

Quantitative Data Summary

The following table summarizes the known physical and chemical properties of Bis(2-
formylphenyl) Ether relevant to its safe handling and disposal.
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Property Value Citation
CAS Number 49590-51-4
Molecular Formula C14H1003

White to light yellow powder or
Appearance

crystal
Melting Point 77.0-80.0 °C
Boiling Point 182 °C @ 1.5 mmHg

Not classified as a hazardous
o substance or mixture (based
GHS Classification o )
on a similar isomer, Bis(4-

formylphenyl) Ether)

Note: The GHS classification is for a similar isomer and should be treated with caution. Assume
the compound is hazardous in the absence of specific data.

Disposal Protocol

The primary disposal method for Bis(2-formylphenyl) Ether is through a licensed hazardous
waste disposal company. Under no circumstances should this chemical be disposed of down
the drain or in regular solid waste.

Experimental Methodology for Waste Collection and
Disposal

This protocol details the steps for the safe collection and preparation of Bis(2-formylphenyl)
Ether for disposal by a certified waste management provider.

1. Personal Protective Equipment (PPE) and Engineering Controls:

o Engineering Controls: All handling of Bis(2-formylphenyl) Ether, including weighing and
packaging for disposal, must be conducted in a certified chemical fume hood to prevent
inhalation of any dust or vapors.

e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile gloves).
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Eye Protection: Use safety glasses with side shields or chemical splash goggles.
Skin and Body Protection: A standard laboratory coat should be worn. For larger quantities,
consider additional protective clothing.

. Waste Segregation and Collection:

Waste Container: Use a dedicated, properly labeled hazardous waste container for the
collection of solid Bis(2-formylphenyl) Ether waste. The container should be made of a
compatible material (e.g., high-density polyethylene) and have a secure lid.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "Bis(2-formylphenyl) Ether," the CAS number "49590-51-4," and the
approximate quantity.

Contaminated Materials: Any materials contaminated with Bis(2-formylphenyl) Ether, such
as weighing paper, gloves, or absorbent pads used for cleaning up minor spills, should also
be placed in the designated hazardous waste container.

. Procedure for Packaging for Disposal:

Step 1: Preparation: Ensure all necessary PPE is donned and work is being performed in a
chemical fume hood.

Step 2: Transfer: Carefully transfer the waste Bis(2-formylphenyl) Ether and any
contaminated materials into the designated hazardous waste container. Avoid creating dust
during the transfer.

Step 3: Sealing: Securely close the lid of the hazardous waste container.

Step 4: Storage: Store the sealed waste container in a designated, well-ventilated, and
secure hazardous waste accumulation area, away from incompatible materials such as
strong oxidizing agents. The storage area should be cool and shaded.

Step 5: Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
office or a licensed chemical waste disposal company to arrange for the pickup and proper
disposal of the waste. Disposal must be in accordance with local and national regulations.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of Bis(2-formylphenyl) Ether.
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Start: lIdentify Bis(2-formylphenyl) Ether for Disposal

Assess Hazards
(Aromatic Aldehyde, Ether - Potential Peroxide Former)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Collect Waste in a Labeled,
Compatible Container

Securely Seal and Store Container
in Designated Waste Area

Contact EHS or Licensed
Waste Disposal Company

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Bis(2-formylphenyl) Ether.
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 To cite this document: BenchChem. [Proper Disposal Procedures for Bis(2-formylphenyl)
Ether]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268485#bis-2-formylphenyl-ether-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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